Cas no 1361741-99-2 (2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol)

• Product Name: 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol
• CAS No: 1361741-99-2
• MF: C₁₂H₈Cl₂FNO
• MW: 272.102424621582
• CID: 4922768
• Update Time: 2025-09-28

2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol

• Inchi： 1S/C12H8Cl2FNO/c13-8-2-3-9(10(14)5-8)12-7(6-17)1-4-11(15)16-12/h1-5,17H,6H2
• InChI Key： ZXYAICITOCDKKC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(=CC=C(N=1)F)CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1

Additional information on 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol

Comprehensive Overview of 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol (CAS No. 1361741-99-2)

2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol (CAS No. 1361741-99-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and dichlorophenyl substituents, exhibits properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, featuring both fluorine and hydroxyl functional groups, allows for versatile reactivity, enabling its use in the creation of more complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and material science. Researchers are particularly interested in how 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol can be utilized to develop novel antimicrobial agents or herbicides. The presence of fluorine in the compound enhances its bioavailability and metabolic stability, which are critical factors in pharmaceutical formulations. Additionally, the dichlorophenyl moiety contributes to its lipophilicity, facilitating better membrane penetration in biological systems.

From an environmental perspective, the compound's potential role in sustainable agriculture is a hot topic. With increasing global focus on reducing pesticide residues, 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol is being explored as a precursor for eco-friendly crop protection solutions. Its structural features may allow for targeted action against pests while minimizing harm to non-target organisms, aligning with the principles of green chemistry.

The synthesis of 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol typically involves multi-step reactions, including halogenation, nucleophilic substitution, and reduction processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. These innovations are part of a broader trend toward efficient chemical manufacturing, which is highly relevant to industries seeking cost-effective and scalable production methods.

Analytical characterization of this compound often relies on NMR spectroscopy, mass spectrometry, and HPLC. These techniques confirm the identity and purity of 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol, ensuring it meets the stringent standards required for research and industrial applications. The compound's stability under various conditions is also a key area of study, as it influences storage and handling protocols.

In the context of drug development, 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol is being investigated for its potential to serve as a building block for central nervous system (CNS) therapeutics. The fluoropyridine scaffold is known to interact with neuronal receptors, making it a promising candidate for treating neurological disorders. This aligns with the growing public interest in mental health treatments and neurodegenerative disease research.

Another emerging application is in the field of material science, where the compound's aromatic and heterocyclic properties are exploited to develop advanced polymers and electronic materials. Its ability to form stable complexes with metals opens doors for use in catalysis and sensor technology, addressing the need for high-performance materials in various industries.

For researchers and manufacturers, understanding the regulatory landscape surrounding 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol is essential. Compliance with REACH and other chemical safety regulations ensures responsible use and minimizes environmental impact. This is particularly relevant given the increasing scrutiny on chemical sustainability and corporate social responsibility.

In summary, 2-(2,4-Dichlorophenyl)-6-fluoropyridine-3-methanol (CAS No. 1361741-99-2) represents a versatile and valuable compound with wide-ranging applications. Its significance in pharmaceuticals, agrochemicals, and material science underscores its importance in modern chemistry. As research continues to uncover new uses and optimize synthesis methods, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and industry today.